![molecular formula C19H17ClN2O2 B2895062 4-Chloro-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide CAS No. 898454-49-4](/img/structure/B2895062.png)
4-Chloro-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a benzamide with a chloro substituent on the benzene ring. It also contains a complex tricyclic structure attached to the amide nitrogen. The tricyclic structure contains a 2-oxo (keto) group and a methyl group. Cycloalkanes, which are cyclic hydrocarbons, form the basis of this tricyclic structure .
Molecular Structure Analysis
Cycloalkanes, like the ones in this compound, are not flat molecules. They exist as “puckered rings”. For example, cyclohexane, a common cycloalkane, exists in a “chair” form .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. The presence of polar groups like the amide and the keto group suggest that this compound might have some solubility in polar solvents .Scientific Research Applications
Synthesis and Anti-Tubercular Activity
Research on derivatives similar to the queried compound, such as azetidinones and benzamides, has shown promising anti-tubercular activities. For instance, a study on the ultrasound-assisted synthesis of 4-(benzyloxy)-N-(3-chloro-2-(substitutedphenyl)-4-oxoazetidin-1-yl) benzamide derivatives revealed that most of the synthesized compounds exhibited significant in vitro anti-tubercular activity against Mycobacterium tuberculosis (MTB), with IC50 values of less than 1 µg/mL. These compounds were also found to be non-cytotoxic against the human cancer cell line HeLa, suggesting their safety for further drug development processes (Nimbalkar et al., 2018).
Anticonvulsant Activity
Enaminones, chemicals bearing resemblance to the structure of interest, have been evaluated for their anticonvulsant properties. A study exploring methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-en-1-oate, among others, highlighted their potential in anticonvulsant applications. Although specific activities against amygdala kindled seizures were not observed, the research provides a basis for understanding structure-activity relationships in compounds with similar backbones, potentially guiding the design of new therapeutic agents with optimized efficacy and safety profiles (Scott et al., 1993).
Unique Chemical Transformations
The synthetic versatility of related compounds offers insights into potential applications in chemical synthesis and material science. For example, reactions involving 4-(dichloromethylene)-2-phenyl-1,3-oxazol-5(4H)-one with triphenylphosphine led to novel phosphonium salts through many-center phosphonium reagent formations, showcasing the chemical reactivity and transformation capabilities of these compounds (Brovarets et al., 2004).
properties
IUPAC Name |
4-chloro-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN2O2/c1-11-16-10-15(21-18(23)12-4-6-14(20)7-5-12)9-13-3-2-8-22(17(13)16)19(11)24/h4-7,9-11H,2-3,8H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXDACIBKBZKVIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=CC(=CC3=C2N(C1=O)CCC3)NC(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-{3-methyl-2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.